Cas no 36475-52-2 (Triethylenetetraminehexakis(methylphosphonic Acid))

Triethylenetetraminehexakis(methylphosphonic acid) is a high-performance chelating agent and scale inhibitor characterized by its six phosphonic acid groups attached to a triethylenetetramine backbone. This structure enhances its ability to bind metal ions, making it particularly effective in water treatment applications for controlling scale formation and corrosion inhibition. Its strong sequestering properties extend to divalent and trivalent cations, such as calcium, magnesium, and iron, even under high-temperature and high-pH conditions. Additionally, it exhibits superior stability against hydrolysis and oxidative degradation compared to conventional phosphonates. These attributes make it suitable for industrial cooling systems, boiler water treatment, and oilfield applications where robust scale and corrosion control are critical.
Triethylenetetraminehexakis(methylphosphonic Acid) structure
36475-52-2 structure
Product Name:Triethylenetetraminehexakis(methylphosphonic Acid)
CAS No:36475-52-2
MF:C12H36N4O18P6
MW:710.272809028625
CID:322458
PubChem ID:10351468
Update Time:2025-05-28

Triethylenetetraminehexakis(methylphosphonic Acid) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-
    • [2-[bis(phosphonomethyl)amino]ethyl-[2-[2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]ethyl]amino]methylphosphonic acid
    • Triethylenetetraminehexakis(methylphosphonic Acid)
    • (ethane-1,2-diylbis{[(phosphonomethyl)imino]ethane-2,1-diylnitrilobis(methylene)})tetrakisphosphonic acid
    • EINECS 253-051-8
    • N,N,N',N'',N''',N'''-Hexakis-<phosphoro-methyl>-1,8-diamino-3,6-diaza-octan
    • triethylenetetraaminohexamethylphosphonic acid
    • triethylenetetraminehexamethylphosphonic acid
    • P,P',P'',P'''-[1,2-Ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis[phosphonic acid]
    • (Ethane-1,2-diylbis(((phosphonomethyl)imino)ethane-2,1-diylnitrilobis(methylene)))tetrakisphosphonic acid
    • Phosphonic acid, P,P',P'',P'''-[1,2-ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-
    • DTXSID60189986
    • 6V69BMF3C7
    • 36475-52-2
    • NS00030048
    • AEVPMLJXQLYMMI-UHFFFAOYSA-N
    • Inchi: 1S/C12H36N4O18P6/c17-35(18,19)7-13(3-5-15(9-37(23,24)25)10-38(26,27)28)1-2-14(8-36(20,21)22)4-6-16(11-39(29,30)31)12-40(32,33)34/h1-12H2,(H2,17,18,19)(H2,20,21,22)(H2,23,24,25)(H2,26,27,28)(H2,29,30,31)(H2,32,33,34)
    • InChI Key: AEVPMLJXQLYMMI-UHFFFAOYSA-N
    • SMILES: P(CN(CCN(CP(=O)(O)O)CP(=O)(O)O)CCN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O

Computed Properties

  • Exact Mass: 1029.91000
  • Monoisotopic Mass: 710.04503230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 21
  • Complexity: 941
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -19.1
  • Topological Polar Surface Area: 358Ų

Experimental Properties

  • PSA: 686.36000
  • LogP: -4.28080

Triethylenetetraminehexakis(methylphosphonic Acid) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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